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Compound of Interest

Compound Name: Methacrolein

Cat. No.: B123484 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Methacrolein, a highly reactive and volatile unsaturated aldehyde, is a critical building block in

the synthesis of various polymers and specialty chemicals. However, its utility is matched by its

significant health and safety concerns. This in-depth technical guide provides a comprehensive

overview of the health and safety considerations for handling methacrolein, with a focus on

quantitative toxicological data, detailed experimental protocols for hazard assessment, and an

exploration of the molecular pathways affected by exposure. This document is intended to

equip researchers, scientists, and drug development professionals with the knowledge

necessary to mitigate risks and ensure a safe working environment.

Physicochemical and Toxicological Profile of
Methacrolein
A thorough understanding of the inherent properties of methacrolein is fundamental to safe

handling. The following tables summarize key physicochemical characteristics and toxicological

data.

Table 1: Physicochemical Properties of Methacrolein
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Property Value Reference

Chemical Formula C4H6O [1]

Molecular Weight 70.09 g/mol [1]

Appearance Colorless to pale yellow liquid [2]

Odor Pungent, sharp [2]

Boiling Point 68-69 °C [1]

Melting Point -81 °C [1]

Flash Point -15 °C [3]

Vapor Pressure 155 mmHg at 20 °C [2]

Water Solubility 6 g/100 mL at 20 °C [4]

Density 0.847 g/cm³ at 20 °C [1]

Table 2: Acute Toxicity Data for Methacrolein

Endpoint Value Species Route Reference

LD50 (Oral) 140 mg/kg Rat Oral [5]

LD50 (Dermal) 366 mg/kg Rabbit Dermal [6]

LC50 (Inhalation)
1.5 mg/L (4

hours)
Rat Inhalation [6]

Table 3: Occupational Exposure Limits

Organization Limit Notes

ACGIH TWA: 1 mg/m³ [4]

OSHA TWA: 2 mg/m³ [4]

NIOSH
IDLH: 50 mg/m³; Ceiling: 2

mg/m³
[4]
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Hazard Identification and Safety Precautions
Methacrolein is classified as a highly flammable liquid and vapor, toxic if swallowed or in

contact with skin, causes severe skin burns and eye damage, is fatal if inhaled, and is

suspected of causing genetic defects.[7]

Personal Protective Equipment (PPE)
Proper PPE is the first line of defense against methacrolein exposure.

Respiratory Protection: A full-facepiece respirator with an appropriate organic vapor cartridge

is required when handling methacrolein outside of a certified chemical fume hood.[6]

Eye Protection: Chemical safety goggles and a face shield are mandatory.[5]

Skin Protection: Chemical-resistant gloves (e.g., butyl rubber, Viton®) and a lab coat or

chemical-resistant apron are essential.[5]

Footwear: Closed-toe shoes are required in any laboratory setting.

Safe Handling and Storage
Ventilation: All work with methacrolein must be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.[5]

Ignition Sources: Methacrolein is highly flammable. All potential ignition sources, such as

open flames, hot plates, and spark-producing equipment, must be eliminated from the work

area.[5]

Storage: Store in a tightly sealed, properly labeled container in a cool, dry, well-ventilated

area away from incompatible materials such as oxidizing agents, strong acids, and strong

bases.[8] Recommended storage temperature is 2-8 °C.[5]

Emergency Procedures
Inhalation: Move the affected person to fresh air immediately. If breathing is difficult or has

stopped, provide artificial respiration. Seek immediate medical attention.[5]
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Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing. Seek immediate medical attention.[5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.[5]

Spills: Evacuate the area and eliminate all ignition sources. Wear appropriate PPE and

contain the spill using an inert absorbent material. Collect the absorbed material in a sealed

container for proper disposal as hazardous waste.[8]

Experimental Protocols for Toxicological
Assessment
Standardized protocols are crucial for the accurate assessment of methacrolein's toxicity. The

following sections detail the methodologies for key toxicological endpoints based on OECD

guidelines.

Acute Dermal Toxicity (OECD 402)
This test assesses the potential for a substance to cause adverse effects from a single dermal

exposure.

Methodology:

Test Animals: Healthy, young adult albino rabbits are typically used.[9]

Preparation: Approximately 24 hours before the test, the fur is clipped from the dorsal area of

the trunk of the animals.[10]

Application: A single dose of methacrolein (0.5 mL for liquids) is applied to a small area

(approximately 6 cm²) of the clipped, intact skin. The area is then covered with a gauze patch

and a semi-occlusive dressing.[7]

Exposure: The exposure duration is 24 hours.[9]
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Observation: Animals are observed for mortality, signs of toxicity (e.g., changes in skin and

fur, eyes, and mucous membranes, and behavioral patterns), and body weight changes for

at least 14 days.[9]

Necropsy: All animals are subjected to a gross necropsy at the end of the observation

period.[9]

Acute Dermal Irritation/Corrosion (OECD 404)
This study evaluates the potential of a substance to cause reversible or irreversible skin

damage.

Methodology:

Test Animals: A single albino rabbit is used for the initial test.[11]

Application: 0.5 mL of methacrolein is applied to a small patch of clipped skin and covered

with a gauze patch and semi-occlusive dressing.[3]

Exposure: The exposure period is four hours.[3]

Observation: The skin is examined for erythema (redness) and edema (swelling) at 60

minutes, and then at 24, 48, and 72 hours after patch removal. If effects persist, observations

continue for up to 14 days.[12]

Scoring: The severity of skin reactions is scored according to a standardized grading system.

[3]

Confirmatory Test: If a corrosive effect is not observed in the initial test, the response is

confirmed in up to two additional animals.[11]

Acute Inhalation Toxicity (OECD 403)
This test determines the health hazards associated with a single, short-term inhalation

exposure.

Methodology:
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Test Animals: Young adult rats are the preferred species.[13]

Exposure System: A dynamic inhalation exposure system is used to generate a controlled

atmosphere of methacrolein vapor.[14]

Exposure: Animals are exposed to a specific concentration of methacrolein for a standard

duration, typically 4 hours.[14]

Observation: Animals are monitored for mortality, clinical signs of toxicity, and body weight

changes for at least 14 days post-exposure.[13]

Data Analysis: The median lethal concentration (LC50) is calculated.[14]

Bacterial Reverse Mutation Test (Ames Test) (OECD 471)
This in vitro assay is used to assess the mutagenic potential of a substance.

Methodology:

Tester Strains: Several strains of Salmonella typhimurium and Escherichia coli with pre-

existing mutations that render them unable to synthesize an essential amino acid (e.g.,

histidine for Salmonella) are used.[15][16]

Metabolic Activation: The test is performed both with and without an exogenous metabolic

activation system (S9 mix), which simulates mammalian metabolism.[17]

Exposure: The bacterial strains are exposed to various concentrations of methacrolein on

agar plates deficient in the essential amino acid.[15]

Incubation: The plates are incubated for 48-72 hours at 37°C.[15]

Evaluation: A positive result is indicated by a significant, dose-related increase in the number

of revertant colonies (colonies that have undergone a reverse mutation and can now

synthesize the essential amino acid) compared to the negative control.[17]

Molecular Mechanisms of Toxicity: Signaling
Pathways
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The toxicity of methacrolein, similar to its structural analog acrolein, is believed to be mediated

through its high reactivity with cellular nucleophiles, leading to oxidative stress and the

dysregulation of key signaling pathways.

Mitogen-Activated Protein Kinase (MAPK) Signaling
Pathway
The MAPK pathways are crucial in regulating cellular processes like proliferation,

differentiation, and apoptosis. Acrolein has been shown to activate MAPK signaling, particularly

the JNK and p38 pathways, which are associated with stress responses and apoptosis.[18]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b123484#health-and-safety-considerations-for-
handling-methacrolein]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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